molecular formula C16H17ClO4 B8340166 Ethyl 7-chloro-1-ethyl-4-hydroxy-1-methyl-2-oxo-naphthalene-3-carboxylate

Ethyl 7-chloro-1-ethyl-4-hydroxy-1-methyl-2-oxo-naphthalene-3-carboxylate

Cat. No.: B8340166
M. Wt: 308.75 g/mol
InChI Key: WCZSBMNQTXXGQS-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

Ethyl 7-chloro-1-ethyl-4-hydroxy-1-methyl-2-oxo-naphthalene-3-carboxylate is a useful research compound. Its molecular formula is C16H17ClO4 and its molecular weight is 308.75 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C16H17ClO4

Molecular Weight

308.75 g/mol

IUPAC Name

ethyl 6-chloro-4-ethyl-1-hydroxy-4-methyl-3-oxonaphthalene-2-carboxylate

InChI

InChI=1S/C16H17ClO4/c1-4-16(3)11-8-9(17)6-7-10(11)13(18)12(14(16)19)15(20)21-5-2/h6-8,18H,4-5H2,1-3H3

InChI Key

WCZSBMNQTXXGQS-UHFFFAOYSA-N

Canonical SMILES

CCC1(C2=C(C=CC(=C2)Cl)C(=C(C1=O)C(=O)OCC)O)C

Origin of Product

United States

Synthesis routes and methods I

Procedure details

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CCOC(=O)C(C(=O)OCC)C(=O)C(C)(CC)c1cccc(Cl)c1
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Synthesis routes and methods II

Procedure details

H2SO4 (40 mL, 473 mmol) was cooled to 0° C. and treated with P2O5 (15 g, 106 mmol). The mixture was brought to room temperature and added to diethyl 2-(2-(3-chlorophenyl)-2-methylbutanoyl)malonate (7.67 g, 22 mmol). The reaction mixture was then stirred for 1.5 hours. Ice (H2O) was added, and the aqueous mixture was extracted with EtOAc (3×). The combined organic layers were washed with water (2×) and brine, dried (MgSO4), and concentrated in vacuo to give the crude compound as an orange oil. The crude oil was purified by silica flash chromatography (0-100% DCM/hexane) to give the desired compound as a yellow solid (3.16 g). MS (m/e)=309.1 (M+H)+.
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40 mL
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15 g
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diethyl 2-(2-(3-chlorophenyl)-2-methylbutanoyl)malonate
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7.67 g
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